2-[[4-[(1,5-Dimethyl-3-oxo-2-phenylpyrazol-4-yl)-propan-2-ylamino]-4-oxobutyl]carbamoyl]benzoic acid

• IUPAC Name: 2-[[4-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-propan-2-ylamino]-4-oxobutyl]carbamoyl]benzoic acid
• InChI: InChI=1S/C26H30N4O5/c1-17(2)29(23-18(3)28(4)30(25(23)33)19-11-6-5-7-12-19)22(31)15-10-16-27-24(32)20-13-8-9-14-21(20)26(34)35/h5-9,11-14,17H,10,15-16H2,1-4H3,(H,27,32)(H,34,35)
• InChI Key: KHQAKSKHWFWJJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)N(C(C)C)C(=O)CCCNC(=O)C3=CC=CC=C3C(=O)O
• Molecular Formula: C26H30N4O5
• Molecular Weight: 478.5 g/mol

Description

2-[[4-[(1,5-Dimethyl-3-oxo-2-phenylpyrazol-4-yl)-propan-2-ylamino]-4-oxobutyl]carbamoyl]benzoic acid is a complex organic compound that features a pyrazole ring, a benzoic acid moiety, and various functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[[4-[(1,5-Dimethyl-3-oxo-2-phenylpyrazol-4-yl)-propan-2-ylamino]-4-oxobutyl]carbamoyl]benzoic acid typically involves multiple stepsThe reaction conditions often involve the use of organic solvents, catalysts, and specific temperature and pressure settings to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions using automated equipment to control the reaction parameters precisely. The use of continuous flow reactors and other advanced technologies can enhance the efficiency and scalability of the synthesis process .

Chemical Reactions Analysis

Types of Reactions

2-[[4-[(1,5-Dimethyl-3-oxo-2-phenylpyrazol-4-yl)-propan-2-ylamino]-4-oxobutyl]carbamoyl]benzoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of certain atoms within the molecule.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various catalysts (e.g., palladium on carbon). The reaction conditions, such as temperature, pressure, and solvent choice, are optimized based on the specific reaction being performed .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield compounds with additional oxygen-containing functional groups, while reduction reactions may produce more reduced forms of the original compound .

Scientific Research Applications

2-[[4-[(1,5-Dimethyl-3-oxo-2-phenylpyrazol-4-yl)-propan-2-ylamino]-4-oxobutyl]carbamoyl]benzoic acid has several scientific research applications, including:

Chemistry: Used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: Investigated for its potential biological activities, such as anti-inflammatory and anticancer properties.

Medicine: Explored as a potential therapeutic agent for various diseases.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 2-[[4-[(1,5-Dimethyl-3-oxo-2-phenylpyrazol-4-yl)-propan-2-ylamino]-4-oxobutyl]carbamoyl]benzoic acid involves its interaction with specific molecular targets and pathways within biological systems. The compound may bind to enzymes or receptors, modulating their activity and leading to various physiological effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

N-((1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)carbamothioyl)benzamide: Shares a similar pyrazole ring structure but differs in the functional groups attached.

N0-[(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)methylene]thiophene-2-carbohydrazide:

Uniqueness

2-[[4-[(1,5-Dimethyl-3-oxo-2-phenylpyrazol-4-yl)-propan-2-ylamino]-4-oxobutyl]carbamoyl]benzoic acid is unique due to its specific combination of functional groups and structural features, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications .